85-09-6

1-Naphthalenemethanesulfonic acid, 2-amino-

• CAS RN:
• 85-09-6

• Formula:
• C11H11NO3S

• InChI:
• InChI=1S/C11H11NO3S/c12-11-6-5-8-3-1-2-4-9(8)10(11)7-16(13,14)15/h1-6H,7,12H2,(H,13,14,15)

• InChIKey:
• HAODCXVRFDVUMY-UHFFFAOYSA-N

• 1-Naphthalenemethanesulfonic acid, 2-amino- is a useful research compound. Its molecular formula is C11H11NO3S and its molecular weight is 237.28 g/mol. The purity is usually 95%.

Methyl pentafluoromethacrylate

In Stock

• CAS RN:
• 685-09-6

• Formula:
• C5H3F5O2

• InChI:
• InChI=1S/C5H3F5O2/c1-12-4(11)2(3(6)7)5(8,9)10/h1H3

• InChIKey:
• MRJFAPJDIVTPJG-UHFFFAOYSA-N

• Methyl pentafluoromethacrylate is a useful research compound. Its molecular formula is C5H3F5O2 and its molecular weight is 190.07 g/mol. The purity is usually 95%.

N-(4-methoxyphenyl)-1H-1,2,4-triazol-5-amine

In Stock

• CAS RN:
• 18385-09-6

• Formula:
• C9H10N4O

• InChI:
• InChI=1S/C9H10N4O/c1-14-8-4-2-7(3-5-8)12-9-10-6-11-13-9/h2-6H,1H3,(H2,10,11,12,13)

• InChIKey:
• SPDVTTFVOZOKQS-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-1H-1,2,4-triazol-5-amine is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.2 g/mol. The purity is usually 95%.

2-(4-chlorophenoxy)-N-methyl-N-(1-phenylpropan-2-yl)acetamide

• CAS RN:
• 13385-09-6

• Formula:
• C18H20ClNO2

• InChI:
• InChI=1S/C18H20ClNO2/c1-14(12-15-6-4-3-5-7-15)20(2)18(21)13-22-17-10-8-16(19)9-11-17/h3-11,14H,12-13H2,1-2H3

• InChIKey:
• OPKXKBSMMAECPR-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-methyl-N-(1-phenylpropan-2-yl)acetamide is a useful research compound. Its molecular formula is C18H20ClNO2 and its molecular weight is 317.8 g/mol. The purity is usually 95%.

Sodium 1-benzyl-1H-indazol-3-olate

In Stock

• CAS RN:
• 13185-09-6

• Formula:
• C₁₄H₁₁N₂NaO

• InChI:
• InChI=1S/C14H12N2O.Na/c17-14-12-8-4-5-9-13(12)16(15-14)10-11-6-2-1-3-7-11;/h1-9H,10H2,(H,15,17);/q;+1/p-1

• InChIKey:
• POYTWGDRMIVNEF-UHFFFAOYSA-N

• Sodium 1-benzyl-1H-indazol-3-olate, also known as Sodium 1-benzyl-1H-indazol-3-olate, is a useful research compound. Its molecular formula is C₁₄H₁₁N₂NaO and its molecular weight is 247.25 g/mol. The purity is usually 95%.

6-Methylheptanal

In Stock

• CAS RN:
• 63885-09-6

• Formula:
• C8H16O

• InChI:
• InChI=1S/C8H16O/c1-8(2)6-4-3-5-7-9/h7-8H,3-6H2,1-2H3

• InChIKey:
• LCEHKIHBHIJPCD-UHFFFAOYSA-N

• 6-Methylheptanal is a natural product found in Zanthoxylum schinifolium with data available.

3-(2-Naphthyl)-D-alanine

In Stock

• CAS RN:
• 76985-09-6

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12H,8,14H2,(H,15,16)/t12-/m1/s1

• InChIKey:
• JPZXHKDZASGCLU-GFCCVEGCSA-N

• 3-(2-Naphthyl)-D-Alanine is a member of naphthalenes.

2-Chloro-4-(5-chlorovaleryl)pyridine

In Stock

• CAS RN:
• 898785-09-6

• Formula:
• C10H11Cl2NO

• InChI:
• InChI=1S/C10H11Cl2NO/c11-5-2-1-3-9(14)8-4-6-13-10(12)7-8/h4,6-7H,1-3,5H2

• InChIKey:
• PXUXEQAHOWHVPI-UHFFFAOYSA-N

• 2-Chloro-4-(5-chlorovaleryl)pyridine is a useful research compound. Its molecular formula is C10H11Cl2NO and its molecular weight is 232.1 g/mol. The purity is usually 95%.

1-(Phenoxymethyl)cyclopropan-1-amine hydrochloride

In Stock

• CAS RN:
• 437985-09-6

• Formula:
• C10H14ClNO

• InChI:
• InChI=1S/C10H13NO.ClH/c11-10(6-7-10)8-12-9-4-2-1-3-5-9;/h1-5H,6-8,11H2;1H

• InChIKey:
• RHKMPGJDMQCJOU-UHFFFAOYSA-N

• 1-(Phenoxymethyl)cyclopropan-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68 g/mol. The purity is usually 95%.

3-(2-ethoxyethyl)-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 848685-09-6

• Formula:
• C19H23N5O3

• InChI:
• InChI=1S/C19H23N5O3/c1-3-27-13-12-24-17(25)15-16(21(2)19(24)26)20-18-22(10-7-11-23(15)18)14-8-5-4-6-9-14/h4-6,8-9H,3,7,10-13H2,1-2H3

• InChIKey:
• PJWXRIPKIZWQTD-UHFFFAOYSA-N

• 3-(2-ethoxyethyl)-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H23N5O3 and its molecular weight is 369.425. The purity is usually 95%.

(4aR,8aR)-1-Nitrosodecahydropyrazino[2,3-b]pyrazine

• CAS RN:
• 152585-09-6

• Formula:
• C6H13N5O

• InChI:
• InChI=1S/C6H13N5O/c12-10-11-4-3-8-5-6(11)9-2-1-7-5/h5-9H,1-4H2/t5-,6-/m1/s1

• InChIKey:
• JYOOUYVQMJVHHK-PHDIDXHHSA-N

• (4aR,8aR)-1-Nitrosodecahydropyrazino[2,3-b]pyrazine is a useful research compound. Its molecular formula is C6H13N5O and its molecular weight is 171.204. The purity is usually 95%.

N-(2,4-difluorophenyl)-2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)acetamide

In Stock

• CAS RN:
• 893785-09-6

• Formula:
• C27H25F2N3O3

• InChI:
• InChI=1S/C27H25F2N3O3/c1-3-17-4-8-21(9-5-17)30-15-19-12-18-6-10-22(35-2)14-25(18)32(27(19)34)16-26(33)31-24-11-7-20(28)13-23(24)29/h4-14,30H,3,15-16H2,1-2H3,(H,31,33)

• InChIKey:
• WGRBNYIZCXNSIQ-UHFFFAOYSA-N

• N-(2,4-difluorophenyl)-2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C27H25F2N3O3 and its molecular weight is 477.512. The purity is usually 95%.

(R)-alpha-(Hydroxymethyl)-cyclopentanepropanoic acid

Usually In Stock

• CAS RN:
• 301685-09-6

• Formula:
• C9H16O3

• InChI:
• InChI=1S/C9H16O3/c10-6-8(9(11)12)5-7-3-1-2-4-7/h7-8,10H,1-6H2,(H,11,12)/t8-/m1/s1

• InChIKey:
• BARKIZMETJRYSB-MRVPVSSYSA-N

• (R)-alpha-(Hydroxymethyl)-cyclopentanepropanoic acid is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.

5-bromo-6-fluoro-1,3-dimethyl-1H-indazole

In Stock

• CAS RN:
• 929885-09-6

• Formula:
• C9H8BrFN2

• InChI:
• InChI=1S/C9H8BrFN2/c1-5-6-3-7(10)8(11)4-9(6)13(2)12-5/h3-4H,1-2H3

• InChIKey:
• YKKXTPMGWNSYAE-UHFFFAOYSA-N

• 5-bromo-6-fluoro-1,3-dimethyl-1H-indazole is a useful research compound. Its molecular formula is C9H8BrFN2 and its molecular weight is 243.079. The purity is usually 95%.

8(14)-Dehydro Norgestrel

In Stock

• CAS RN:
• 110785-09-6

• Formula:
• C21H26O2

• InChI:
• InChI=1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,13,16-17,23H,3,5-12H2,1H3/t16-,17+,20+,21-/m0/s1

• InChIKey:
• PIGNQOCLJHWTGZ-NLEAXPPASA-N

• 8(14)-Dehydro Norgestrel, also known as 8(14)-Dehydro Norgestrel, is a useful research compound. Its molecular formula is C21H26O2 and its molecular weight is 310.437. The purity is usually 95%.

(S)-1-Pyrazin-2-yl-pyrrolidin-3-ol

Usually In Stock

• CAS RN:
• 1289585-09-6

• Formula:
• C8H11N3O

• InChI:
• InChI=1S/C8H11N3O/c12-7-1-4-11(6-7)8-5-9-2-3-10-8/h2-3,5,7,12H,1,4,6H2/t7-/m0/s1

• InChIKey:
• ZUFKVTACICNZEH-ZETCQYMHSA-N

• (S)-1-Pyrazin-2-yl-pyrrolidin-3-ol is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.19 g/mol. The purity is usually 95%.

2-(4-{5-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazin-1-yl)ethanol

In Stock

• CAS RN:
• 2109085-09-6

• Formula:
• C14H20N6O3

• InChI:
• InChI=1S/C14H20N6O3/c1-22-9-12-17-14(23-18-12)11-8-15-10-16-13(11)20-4-2-19(3-5-20)6-7-21/h8,10,21H,2-7,9H2,1H3

• InChIKey:
• ZHFJWQIRPOWVRO-UHFFFAOYSA-N

• 2-(4-{5-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazin-1-yl)ethanol is a useful research compound. Its molecular formula is C14H20N6O3 and its molecular weight is 320.353. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2-methoxyacetamide

Usually In Stock

• CAS RN:
• 2379985-09-6

• Formula:
• C12H13NO3S

• InChI:
• InChI=1S/C12H13NO3S/c1-15-7-12(14)13-6-10-5-9(8-17-10)11-3-2-4-16-11/h2-5,8H,6-7H2,1H3,(H,13,14)

• InChIKey:
• UVGIUYRJJQERIW-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2-methoxyacetamide is a useful research compound. Its molecular formula is C12H13NO3S and its molecular weight is 251.3. The purity is usually 95%.

2-(1-Chloroethyl)-1H-pyrrole

Usually In Stock

• CAS RN:
• 1289385-09-6

• Formula:
• C6H8ClN

• InChI:
• InChI=1S/C6H8ClN/c1-5(7)6-3-2-4-8-6/h2-5,8H,1H3

• InChIKey:
• JGAQLFTWGFGENK-UHFFFAOYSA-N

• 2-(1-Chloroethyl)-1H-pyrrole, also known as 2-(1-Chloroethyl)-1H-pyrrole, is a useful research compound. Its molecular formula is C6H8ClN and its molecular weight is 129.587. The purity is usually 95%.

(R)-2-Amino-3-(naphthalen-2-yl)propanoic acid hydrochloride

• CAS RN:
• 122745-11-3; 76985-09-6

• Formula:
• C13H14ClNO2

• InChI:
• InChI=1S/C13H13NO2.ClH/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9;/h1-7,12H,8,14H2,(H,15,16);1H/t12-;/m1./s1

• InChIKey:
• QXEYSNIVQNSZGX-UTONKHPSSA-N

• (R)-2-Amino-3-(naphthalen-2-yl)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C13H14ClNO2 and its molecular weight is 251.71. The purity is usually 95%.